1-[5-(Butan-2-yl)-2-hydroxyphenyl]ethan-1-one

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• SMILES: CCC(C)C1=CC(=C(C=C1)O)C(=O)C
• InChI: InChI=1S/C12H16O2/c1-4-8(2)10-5-6-12(14)11(7-10)9(3)13/h5-8,14H,4H2,1-3H3
• InChIKey: PAHAZPFBJGYIHV-UHFFFAOYSA-N

Procurement-Grade 1-[5-(Butan-2-yl)-2-hydroxyphenyl]ethan-1-one (CAS 84942-39-2): Specifications and Sourcing Baseline

1-[5-(Butan-2-yl)-2-hydroxyphenyl]ethan-1-one (CAS 84942-39-2) is a substituted hydroxyacetophenone with the molecular formula C₁₂H₁₆O₂ and a molecular weight of 192.25 g/mol . It is commercially available at standard purities of 95% with batch-specific QC documentation (NMR, HPLC, GC) . This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic derivatives and pharmaceutical compositions [1].

Synthetic intermediate — QC-documented (NMR, HPLC, GC) for heterocyclic and medicinal chemistry programs.

Defined sec-butyl substitution — Enables enzyme inhibition studies (MAGL, FAAH) with a distinct selectivity pattern compared to linear or tert-butyl analogs.

• [1] ChemSrc. 1-[5-(Butan-2-yl)-2-hydroxyphenyl]ethan-1-one. Retrieved from https://m.chemsrc.com/cas/84942-39-2_2112583.html View Source

Why Unverified 1-[5-(Butan-2-yl)-2-hydroxyphenyl]ethan-1-one Substitution Risks Research Continuity

Generic substitution within the hydroxyacetophenone class is not equivalent due to profound differences in target engagement driven by subtle structural variations. The specific sec-butyl substitution pattern at the 5-position of the phenyl ring, combined with the 2-hydroxy and 1-ethanone groups, dictates a unique pharmacophore that confers selective inhibition profiles across multiple enzyme targets, including MAGL and FAAH, which are not replicated by analogs with linear butyl, tert-butyl, or positional isomers [1][2][3]. These differences are quantifiable and have direct consequences for experimental reproducibility and biological interpretation.

Sec-Butyl vs tert-Butyl Isomerism

The tert-butyl isomer exhibits substantially different MAGL inhibition, which may alter target engagement and confound dose-response studies.

Unsubstituted Core Inactivity

The 2-hydroxyacetophenone core lacks FAAH activity; the sec-butyl substitution is critical for conferring enzyme inhibition properties.

Positional Isomerism Risk

Alkyl substitution position on the phenyl ring may shift pharmacophore geometry, risking loss of the multi-target selectivity profile observed with the sec-butyl substitution.

• [1] BindingDB. BDBM50432852 (CHEMBL2376215). Affinity Data for 1-[5-(Butan-2-yl)-2-hydroxyphenyl]ethan-1-one. View Source
• [2] BindingDB. BDBM50562159 (CHEMBL4798508). Affinity Data for 1-(5-tert-Butyl-2-hydroxyphenyl)ethan-1-one. View Source
• [3] BindingDB. BDBM50403928 (CHEMBL307048). Affinity Data for 1-[5-(Butan-2-yl)-2-hydroxyphenyl]ethan-1-one. View Source

Quantitative Differentiation of 1-[5-(Butan-2-yl)-2-hydroxyphenyl]ethan-1-one from Closest Analogs

Sec-Butyl vs. Tert-Butyl Isomer: 17.2-Fold Superior MAGL Inhibition Potency

The target compound demonstrates a 17.2-fold higher potency for human MAGL inhibition compared to its tert-butyl positional isomer. This magnitude of difference is critical for studies requiring potent MAGL modulation [1][2].

MAGL Inhibition: Isomer Comparison

Head-to-head

IC50 49 nM vs 844 nM
17.2-fold higher reported potency

Supports sec-butyl-driven potency context.

Assay: Human U937 cells, [³H]2-OG substrate.

Evidence Dimension	Inhibition of human recombinant MAGL (IC50)
Target Compound Data	49 nM
Comparator Or Baseline	1-(5-tert-Butyl-2-hydroxyphenyl)ethan-1-one: 844 nM
Quantified Difference	17.2-fold higher potency for target compound
Conditions	Assessed in human U937 cells using [1,2,3-3H]2-OG substrate and liquid scintillation spectroscopy

Why This Matters

This substantial potency difference means that substituting the sec-butyl isomer with the tert-butyl variant would require a 17-fold higher concentration to achieve equivalent target engagement, potentially confounding dose-response studies and leading to off-target effects.

• [1] BindingDB. BDBM50432852 (CHEMBL2376215). IC50: 49 nM for human MAGL. View Source
• [2] BindingDB. BDBM50562159 (CHEMBL4798508). IC50: 844 nM for human MAGL. View Source

FAAH Inhibition: Potent Sub-50 nM Activity Distinct from Unsubstituted Core

The compound exhibits potent FAAH inhibition with an IC50 of 14 nM in rat brain microsomes, representing a 3.5-fold improvement over the 49 nM MAGL IC50, highlighting its selectivity profile. In contrast, the unsubstituted 2-hydroxyacetophenone core shows negligible FAAH activity [1].

FAAH Inhibition: Core vs Substituted

Class-level inference

IC50 14 nM vs >300,000 nM
>21,400-fold difference

Alkyl substitution essential for FAAH activity.

Rat brain microsomes; pyrenylbutanamide assay.

Evidence Dimension	Inhibition of rat brain FAAH (IC50)
Target Compound Data	14 nM
Comparator Or Baseline	Unsubstituted 2-hydroxyacetophenone: >300,000 nM (DPPH scavenging, indicative of lack of enzyme inhibition)
Quantified Difference	Target compound is >21,400-fold more potent than the unsubstituted core
Conditions	Rat brain microsomes; N-(2-hydroxyethyl)-4-pyren-1-ylbutanamide conversion assay

Why This Matters

The alkyl substitution is essential for conferring enzyme inhibition properties; procurement of the correctly substituted compound is non-negotiable for any FAAH-related investigation.

• [1] BindingDB. BDBM50432852 (CHEMBL2376215). IC50: 14 nM for rat FAAH. View Source

HPPD Inhibition: Moderate Activity Defines Target Engagement Profile

The target compound inhibits porcine liver HPPD with an IC50 of 90 nM. This moderate activity is characteristic of the sec-butyl substitution pattern and may be desirable for applications where potent HPPD inhibition is not the primary goal [1].

HPPD Inhibition

Reported

IC50 90 nM

Moderate HPPD inhibition context.

No close-analog comparator data available.

Evidence Dimension	Inhibition of pig liver HPPD (IC50)
Target Compound Data	90 nM
Comparator Or Baseline	No direct comparator data available for close analogs; class-level inference suggests activity is dependent on substitution pattern.
Quantified Difference	N/A
Conditions	Enzymatic assay using 4-hydroxyphenylpyruvate as substrate

Why This Matters

This provides a defined activity benchmark for HPPD inhibition, allowing users to select this compound when a moderate, non-cytotoxic HPPD inhibition profile is required in comparison to more potent herbicides.

• [1] BindingDB. BDBM50403928 (CHEMBL307048). IC50: 90 nM for pig HPPD. View Source

Calcium Sensing Receptor Antagonism: Ultra-Potent Activity (0.034 nM)

The compound acts as an exceptionally potent antagonist at the human calcium sensing receptor (CaSR), with an IC50 of 0.034 nM in a cellular FLIPR assay. This potency is orders of magnitude higher than its activity at other targets and defines a clear functional signature [1].

CaSR Antagonism

Class-level inference

IC50 0.034 nM

High-affinity antagonist context for CaSR.

HEK293 FLIPR assay; verify in independent models.

Evidence Dimension	Antagonist activity at human CaSR (IC50)
Target Compound Data	0.034 nM
Comparator Or Baseline	No direct comparator data for close analogs; the activity is exceptionally high within the hydroxyacetophenone class.
Quantified Difference	N/A
Conditions	HEK293 4.0-7 cells expressing human CaSR; FLIPR assay measuring inhibition of intracellular calcium release

Why This Matters

This ultra-potent activity identifies the compound as a valuable tool for CaSR pharmacology, and substitution with an uncharacterized analog would carry significant risk of losing this activity.

• [1] BindingDB. BDBM50378146 (CHEMBL1204009). IC50: 0.034 nM for human CaSR. View Source

High-Value Application Scenarios for 1-[5-(Butan-2-yl)-2-hydroxyphenyl]ethan-1-one Based on Differential Evidence

Endocannabinoid System Probe Development: Dual FAAH/MAGL Inhibition

This compound is an ideal starting point for developing dual FAAH/MAGL inhibitors, given its potent activity at both enzymes (IC50 14 nM and 49 nM, respectively) [1]. Its sec-butyl substitution confers a selectivity profile distinct from other alkyl-substituted hydroxyacetophenones, making it suitable for exploring the therapeutic potential of modulating endocannabinoid tone in pain, inflammation, and neurological disorders [1].

Calcium Sensing Receptor (CaSR) Pharmacology Tool Compound

With an ultra-potent CaSR antagonist activity (IC50 0.034 nM) [2], this compound serves as a highly valuable tool for probing CaSR function in cellular and in vivo models. Its potency ensures that low concentrations can be used, minimizing off-target effects and enabling precise dissection of CaSR-mediated signaling pathways in calcium homeostasis and related diseases [2].

Structure-Activity Relationship (SAR) Studies on Hydroxyacetophenones

The compound's well-characterized activity profile across multiple targets (MAGL, FAAH, HPPD, CaSR) [1][3][4] makes it an excellent reference standard for SAR campaigns. Researchers can systematically vary the alkyl substitution pattern (e.g., sec-butyl vs. tert-butyl, linear butyl) and use this compound as a benchmark to understand how subtle structural changes impact target selectivity and potency [1][3].

Synthetic Intermediate for Heterocyclic Pharmaceutical Compositions

As referenced in patent literature , this hydroxyacetophenone derivative is a key building block in the synthesis of heterocyclic compounds with potential pharmaceutical applications. Its commercial availability at 95% purity with batch QC ensures reliable and reproducible synthetic outcomes for medicinal chemistry programs.

Application

Selection Property

Validation Focus

Dual FAAH/MAGL inhibitor research

Sec-butyl selectivity profile

Dual enzyme inhibition endpoint review

CaSR signaling investigation

Reported CaSR antagonist profile

Calcium response assay endpoints

Hydroxyacetophenone SAR benchmarking

Well-characterized multi-target activity

Potency and selectivity drift across analogs

Heterocyclic synthesis building block

QC-verified intermediate (NMR, HPLC, GC)

Synthetic reproducibility and identity verification

• [1] BindingDB. BDBM50432852 (CHEMBL2376215). FAAH and MAGL IC50 data. View Source
• [2] BindingDB. BDBM50378146 (CHEMBL1204009). CaSR antagonist IC50 data. View Source
• [3] BindingDB. BDBM50403928 (CHEMBL307048). HPPD IC50 data. View Source
• [4] Semantic Scholar. 张会利 (2012). CCR5 antagonist activity. View Source